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Compound of Interest

Compound Name: 3-Iodo-2-methylpyridine

Cat. No.: B088220 Get Quote

Essential Safety and Handling Guide for 3-Iodo-
2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-Iodo-
2-methylpyridine, including detailed operational protocols and disposal plans. Our aim is to be

your preferred source for laboratory safety and chemical handling information, building trust by

providing value beyond the product itself.

Chemical Properties and Hazards
3-Iodo-2-methylpyridine is a yellowish-brown liquid used as an intermediate in the synthesis

of pharmaceuticals and agrochemicals.[1][2] It is essential to handle this compound with care

due to its potential hazards.

Hazard Classifications:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Serious Eye Damage (Category 1)
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Specific target organ toxicity — Single exposure (Category 3), Respiratory system

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Physical & Chemical Properties Data

CAS Number 15112-62-6[1][2][3]

Molecular Formula C6H6IN[1][2][3]

Molecular Weight 219.02 g/mol [1][2][3]

Appearance Yellowish brown liquid[1][2]

Density 1.810 ± 0.06 g/cm3 (Predicted)[1]

Boiling Point 220.7 ± 20.0 °C (Predicted)[1]

Storage Temperature
2°C - 8°C under inert gas (nitrogen or Argon)[1]

[3]

Personal Protective Equipment (PPE)
When handling 3-Iodo-2-methylpyridine, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The selection of PPE should be

based on a thorough risk assessment of the specific procedures to be performed.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards should

be worn.[4] A face shield is

recommended where there is a

splash potential.[5]

Hand Protection Chemical-resistant gloves

Wear compatible chemical-

resistant gloves.[4] Nitrile

rubber, butyl rubber, or Viton

gloves are often suitable for

handling halogenated organic

compounds.[6] Ensure gloves

are inspected before use and

changed frequently.

Body Protection
Laboratory coat and chemical-

resistant apron or coveralls

A standard laboratory coat

should be worn at a minimum.

For tasks with a higher risk of

splashing, a chemical-resistant

apron or coveralls are

necessary.[7]

Respiratory Protection
Use in a well-ventilated area or

with a chemical fume hood

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to avoid inhalation

of vapors.[4][8] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge may be

required.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, identifying potential hazards and emergency procedures.

Gather Materials: Ensure all necessary PPE, spill containment materials (such as absorbent

pads), and waste containers are readily available.

Fume Hood Preparation: Verify that the chemical fume hood is functioning correctly.

2. Handling and Use:

Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Handle 3-Iodo-2-methylpyridine within a chemical fume hood.[4][8] Use only

non-sparking tools and take precautionary measures against static discharge.[8][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[8][10] Do not breathe vapors or

mist.[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not

in use.[1][8][11] Store away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, and chloroformates.[8][11]

3. Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[11][12] Seek immediate medical attention.[12]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[4][11] Seek medical attention if irritation persists.[12]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[4][11] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water and seek immediate medical

attention.[4][8]

Spills: In case of a spill, evacuate the area. Use personal protective equipment and contain

the spill with inert absorbent material.[8] Collect the spilled material and place it in a suitable,
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labeled container for disposal.

Disposal Plan
All waste containing 3-Iodo-2-methylpyridine must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.

1. Waste Collection:

Collect all waste materials (including contaminated PPE and spill cleanup materials) in a

designated, properly labeled, and sealed hazardous waste container.[13]

The container must be compatible with the waste and clearly labeled with the words

"HAZARDOUS WASTE" and the chemical contents.[13]

2. Container Rinsing:

Empty containers of 3-Iodo-2-methylpyridine must be triple-rinsed with a suitable solvent.

[14]

The first rinseate must be collected and disposed of as hazardous waste.[14] For highly toxic

materials, the first three rinses should be collected.[14]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal company.[10]

Workflow for Safe Handling of 3-Iodo-2-
methylpyridine
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1. Preparation
- Risk Assessment

- Gather PPE & Materials
- Check Fume Hood

2. Handling & Use
- Don PPE

- Work in Fume Hood
- Avoid Contact

Proceed with caution

3. Storage
- Tightly Closed Container

- Cool, Dry, Ventilated
- Away from Incompatibles

When not in use

4. Emergency Procedures
- Eye/Skin Contact

- Inhalation/Ingestion
- Spills

In case of incident

5. Disposal
- Collect Hazardous Waste
- Triple Rinse Containers

- Contact EHS

After use
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Caption: Logical workflow for the safe handling of 3-Iodo-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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